Cas no 2825-34-5 (5-phenyl-1,2-thiazol-3-amine)

• Product Name: 5-phenyl-1,2-thiazol-3-amine
• CAS No: 2825-34-5
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD20691082
• CID: 1434138
• PubChem ID: 21271867
• Update Time: 2025-09-19

5-phenyl-1,2-thiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolamine, 5-phenyl-
• 3-amino-5-phenylisothiazole
• 5-phenyl-1,2-thiazol-3-amine
• SCHEMBL10550601
• VLQBYPSKWKIMPS-UHFFFAOYSA-N
• 2825-34-5
• 5-phenylisothiazol-3-amine

• MDL： MFCD20691082
• Inchi： 1S/C9H8N2S/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• InChI Key： VLQBYPSKWKIMPS-UHFFFAOYSA-N
• SMILES： S1C(=CC(N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles